BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Allyl Isopropyl Sulfide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allyl isopropyl sulfide

Cat. No.: B1617874

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl isopropyl sulfide, systematically known as 2-prop-2-enylsulfanylpropane, is an
organosulfur compound with the chemical formula CeH12S.[1] As a sulfur-containing molecule,
it belongs to a class of compounds that are of significant interest in the fields of flavor
chemistry, natural products, and pharmacology.[2] Allyl sulfides are notable constituents of
plants in the Allium genus, such as garlic and onions, and are recognized for their distinct
aromas and potential biological activities. This guide provides a comprehensive overview of the
core physical properties of allyl isopropyl sulfide, details the experimental protocols for their
determination, and presents a logical workflow for its synthesis and characterization.

Core Physical and Chemical Properties

A summary of the key physical and chemical identifiers for allyl isopropyl sulfide is presented
below. These properties are fundamental for its handling, characterization, and application in a
laboratory setting.
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Property Value Source(s)
IUPAC Name 2-prop-2-enylsulfanylpropane [1]
Allyl isopropyl sulphide, 3-[(1-
Synenyms M;hylefhy:;i/hio]-s-propen[(: HE3]
CAS Number 50996-72-0 [1]
Molecular Formula CeH12S [1]
Molecular Weight 116.22 g/mol
Boiling Point 129 °C (at 740 Torr) [4]
Density 0.8580 g/cm?3 [4]
Solubility Insolulble in Wateri Soluble in 5]
organic solvents (inferred)
Melting Point Data not available

Refractive Index

Data not available

Experimental Protocols for Property Determination

Accurate determination of physical properties is critical for the identification, purity assessment,

and safe handling of chemical compounds. The following sections detail standard experimental

methodologies for measuring key physical properties of liquid samples like allyl isopropyl

sulfide.

Determination of Boiling Point

The boiling point is a key indicator of a liquid's volatility and purity. The micro-reflux method

using a capillary tube is a common and efficient technique when only a small amount of sample

is available.

Methodology: Capillary Method

o Sample Preparation: A small volume (a few milliliters) of allyl isopropyl sulfide is placed

into a fusion tube.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-isopropyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-isopropyl-sulfide
https://www.chemwhat.com/allyl-isopropyl-sulphide-cas-50996-72-0/
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-isopropyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-isopropyl-sulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7117363.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7117363.htm
https://www.solubilityofthings.com/3-allylsulfanylprop-1-ene
https://www.benchchem.com/product/b1617874?utm_src=pdf-body
https://www.benchchem.com/product/b1617874?utm_src=pdf-body
https://www.benchchem.com/product/b1617874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the liquid sample.

e Heating: The apparatus is heated, often using an aluminum block or a Thiele tube. As the
temperature rises, air trapped in the capillary tube is expelled, seen as a slow stream of
bubbles.

» Observation: As the liquid's temperature approaches its boiling point, the vapor pressure
increases, causing a rapid and continuous stream of bubbles to emerge from the capillary
tube.

» Boiling Point Reading: At the point of rapid bubbling, heating is stopped. The liquid begins to
cool. The boiling point is the temperature at which the bubbling ceases and the liquid is
drawn up into the capillary tube. This temperature is recorded from the thermometer.

Determination of Density

Density is a fundamental physical property that relates the mass of a substance to the volume it
occupies. For a liquid, this can be determined straightforwardly using standard laboratory
equipment.

Methodology: Mass/Volume Measurement

o Mass Measurement: An empty, dry graduated cylinder is placed on an electronic balance,
and its mass is recorded.

» Volume Measurement: A specific volume of allyl isopropyl sulfide is carefully poured into
the graduated cylinder. To ensure accuracy, the volume should be read from the bottom of
the meniscus.

o Combined Mass Measurement: The graduated cylinder containing the liquid is re-weighed,
and the combined mass is recorded.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
graduated cylinder from the combined mass. The density is then calculated using the
formula: Density = Mass / Volume
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o Temperature Control: The temperature at which the measurement is taken should be
recorded, as density is temperature-dependent.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a substance. It is a characteristic property that is useful for identifying and assessing
the purity of liquid compounds. An Abbe refractometer is a standard instrument for this
measurement.

Methodology: Using an Abbe Refractometer

 Instrument Calibration: The refractometer is first calibrated using a standard sample with a
known refractive index, such as distilled water.

o Sample Application: A few drops of allyl isopropyl sulfide are placed on the clean, dry
surface of the lower prism of the refractometer.

o Measurement: The two prisms are closed and locked together. Light is passed through the
sample, and the user looks through the eyepiece to see a light and a dark field.

e Reading: The control knob is adjusted until the boundary line between the light and dark
fields is sharp and centered on the crosshairs of the eyepiece.

» Value Acquisition: The refractive index value is then read directly from the instrument's scale.
The temperature should be maintained at a constant value (commonly 20°C) by a circulating
water bath, as the refractive index is sensitive to temperature changes.

Logical and Experimental Workflows

Visualizing the logical flow of scientific processes can clarify complex procedures. Below is a
diagram representing a general workflow for the synthesis and subsequent physical
characterization of an allyl sulfide compound.
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Workflow for Synthesis and Physical Characterization of Allyl Isopropyl Sulfide

Synthesis Stage

Allyl Alcohol + Catalyst
Thiol Substrate (e.g., Sn(OT)2)

C-S Coupling Reaction

Crude Product

Purification
(e.g., HPLC)

Purified Product

Physical Characterization Stage

Pure Allyl Isopropyl Sulfide

Boiling Point Density Refractive Index

Determination Measurement Measurement

Final Data Table

Click to download full resolution via product page

Caption: Workflow for Synthesis and Physical Characterization.

Conclusion
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This technical guide provides essential data on the physical properties of allyl isopropyl
sulfide, catering to the needs of researchers and professionals in drug development and
chemical sciences. While experimental values for properties such as melting point and
refractive index are not readily available in public literature, the provided methodologies for
their determination offer a clear path for empirical validation. The structured presentation of
data and protocols herein serves as a valuable resource for the safe and effective use of this
compound in research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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